Diethyl cyclohexylaminophosphonate
Overview
Description
Scientific Research Applications
Bioisosteric Applications
Diethyl cyclohexylaminophosphonate: serves as a bioisostere in medicinal chemistry. Bioisosteres are molecules or groups that can mimic the biological effects of another molecule while offering different physical or chemical properties. This compound, due to its phosphinate group, can act as a bioisostere for phosphates, which are pivotal in various biological processes .
Antibacterial Agents
Phosphinates, including Diethyl cyclohexylaminophosphonate , have shown potential as antibacterial agents. Their structure allows them to interfere with bacterial metabolic pathways, providing a route for the development of new antibiotics, especially in the fight against multidrug-resistant strains .
Antiviral Therapeutics
This compound’s derivatives are significant in antiviral therapy. They are used in the synthesis of acyclic nucleoside phosphonates, which are crucial in treating DNA virus and retrovirus infections, including those caused by Hepatitis C and Influenza A viruses .
Central Nervous System (CNS) Therapeutics
The phosphinate group in Diethyl cyclohexylaminophosphonate is useful in developing CNS therapeutics. It’s involved in creating compounds that act on neurotransmitters like glutamate and GABA, which are essential for treating neurological disorders such as epilepsy and anxiety disorders .
Bone Density Treatments
Compounds derived from Diethyl cyclohexylaminophosphonate are used in treatments aimed at increasing bone mineral density. These are particularly relevant in the management of conditions like osteoporosis .
Enzyme Inhibition
As an enzyme inhibitor, Diethyl cyclohexylaminophosphonate plays a role in the development of drugs targeting specific enzymes. For instance, it’s used in the synthesis of angiotensin-converting enzyme (ACE) inhibitors, which are important in managing hypertension .
Mechanism of Action
Mode of Action
It’s possible that the compound interacts with its targets through a mechanism similar to other phosphonates, which often mimic the phosphates and carboxylates of biological molecules to potentially inhibit metabolic enzymes .
Biochemical Pathways
Phosphonates, the class of compounds to which diethyl cyclohexylaminophosphonate belongs, are known to affect various biochemical pathways. They often mimic the phosphates and carboxylates of biological molecules, potentially inhibiting metabolic enzymes . .
Safety and Hazards
properties
IUPAC Name |
N-diethoxyphosphorylcyclohexanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22NO3P/c1-3-13-15(12,14-4-2)11-10-8-6-5-7-9-10/h10H,3-9H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMUAKNOOEOGTHY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(NC1CCCCC1)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22NO3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90186120 |
Source
|
| Record name | Diethyl cyclohexylaminophosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90186120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl cyclohexylaminophosphonate | |
CAS RN |
32405-88-2 |
Source
|
| Record name | Diethyl cyclohexylaminophosphonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0032405882 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | NSC100749 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=100749 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Diethyl cyclohexylaminophosphonate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90186120 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(diethoxyphosphoryl)cyclohexanamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIETHYL CYCLOHEXYLAMINOPHOSPHONATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TMN74QS12Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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